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Compound of Interest

Compound Name: Plantanone B

Cat. No.: B15607799 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery is intrinsically linked to a culture of safety. This guide provides essential safety and

logistical information for the proper disposal of Plantanone B, ensuring the protection of

laboratory personnel and adherence to environmental regulations. While specific hazard data

for Plantanone B is limited, a cautious approach is recommended based on the hazard profile

of its structural analog, Kaempferol.[1][2]

Hazard Assessment and Safety Information
A specific Safety Data Sheet (SDS) for Plantanone B is not consistently available, and existing

ones may classify it as non-hazardous.[3] However, due to the identified risks of its aglycone

(non-sugar) component, Kaempferol, it is prudent to handle Plantanone B with a high degree

of caution.[1] Kaempferol is suspected of causing genetic defects and is known to cause skin

and serious eye irritation.[1] Therefore, managing Plantanone B as a potentially hazardous

chemical waste is the recommended safety-first approach.

Comparative Hazard Data

To provide context for its handling and disposal, the following table summarizes the hazard

information available for Plantanone B and its related compounds.[1]
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Compound CAS Number Hazard Statements Notes

Kaempferol 520-18-3

Suspected of causing

genetic defects.

Causes skin irritation.

Causes serious eye

irritation.

Represents the

aglycone (non-sugar)

part of Plantanone B.

Kaempferol 3,5-O-

diglucoside
205103-97-5

Not a hazardous

substance or mixture.

A related glycoside,

suggesting sugar

attachments may

reduce toxicity.

Plantanone B 55780-30-8

Not classified.[1] One

SDS states it is not a

hazardous substance.

[3]

Lack of specific data

necessitates a

cautious approach.

Treat with the same

level of caution as

Kaempferol.[1]

Personal Protective Equipment (PPE)
Before handling Plantanone B for any procedure, including disposal, all personnel must wear

the following minimum personal protective equipment:[1][2]

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat.

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of Plantanone B is to manage it as chemical waste

through your institution's Environmental Health and Safety (EHS) program. Do not dispose of

Plantanone B in the regular trash or down the drain.[1]

1. Waste Collection:
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Collect all waste Plantanone B, including contaminated materials such as weighing boats,

pipette tips, gloves, and absorbent pads, in a designated, leak-proof, and chemically

compatible container.[1]

2. Container Labeling:

The container must be clearly labeled as "Hazardous Waste" or as required by your

institution's specific guidelines.[1]

The label must include the following information:

Full Chemical Name: "Plantanone B (Kaempferol 3-O-rhamnosylgentiobioside)"[1]

CAS Number: "55780-30-8"[1]

An approximate concentration and quantity of the waste.[1]

The date of accumulation.[1]

The name and contact information of the principal investigator or laboratory.[1]

3. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[1]

Ensure the storage area is secure, away from incompatible materials, and has secondary

containment to prevent spills from spreading.[1]

4. Disposal Request:

Once the waste container is full or ready for disposal, submit a chemical waste pickup

request to your institution's EHS department according to their established procedures.[1]

Spill Management Procedures
In the event of a spill of solid Plantanone B, follow these steps:[1]
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Evacuate and Secure: Alert others in the immediate vicinity and restrict access to the spill

area.

Personal Protective Equipment: Before cleaning, ensure you are wearing the appropriate

PPE as described above.

Clean-up:

Carefully sweep the solid material into a designated waste container, taking care to avoid

generating dust.

Decontaminate the spill area with a suitable laboratory detergent and water.

Collect Waste: All cleanup materials (e.g., absorbent pads, contaminated gloves) must be

collected and placed in the hazardous waste container for Plantanone B.[1]

Report: Report the spill to your laboratory supervisor and EHS department as required by

your institution's policies.

Disposal Workflow for Plantanone B
The following diagram outlines the logical workflow for the proper and safe disposal of

Plantanone B and associated contaminated materials.
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of Plantanone
B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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